Cas no 70674-90-7 (Catharanthine Sulfate)

Catharanthine Sulfate Properties

Names and Identifiers

• Catharanthine Sulfate
• Ibogamine-18-carboxylic acid,3,4-didehydro-,methyl ester, (2a,5b,6a,18b)-,sulfate
• Catharanthine xSulfate
• methyl (1R,15R,18R)-17-ethyl-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8,16-pentaene-1-carboxylate;sulfuric acid
• EX-A173
• (+)-3,4-Didehydrocoronaridine (Sulfate)
• AKOS032946176
• CATHARANTHINE; SULFURIC ACID
• MFCD06410943
• PD087203
• CHEMBL2435219
• HY-N0252B
• CS-0009006
• AC-34404
• Catharanthine (Sulfate)
• 70674-90-7
• DA-51612
• 153230-94-5
• +Expand

• MDL： MFCD06410943
• InChIKey： ULBHCCBAHJWZET-GYMDHWDQSA-N
• Inchi： InChI=1S/C21H24N2O2.H2O4S/c1-3-14-10-13-11-21(20(24)25-2)18-16(8-9-23(12-13)19(14)21)15-6-4-5-7-17(15)22-18;1-5(2,3)4/h4-7,10,13,19,22H,3,8-9,11-12H2,1-2H3;(H2,1,2,3,4)/t13-,19+,21-;/m0./s1
• SMILES： CCC1=CC2CC3(C1N(C2)CCC4=C3NC5=CC=CC=C45)C(=O)OC.OS(=O)(=O)O

Computed Properties

• Exact Mass: 434.15100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 434.15115773 g/mol
• Heavy Atom Count: 30
• Complexity: 684
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 128Ų
• Molecular Weight: 434.5

Experimental Properties

• LogP: 3.54120
• PSA: 128.31000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Powder